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Compound of Interest

Compound Name: 2-Azacyclononanone

Cat. No.: B145865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the experimentally determined
thermochemical properties of 2-Azacyclononanone (also known as w-octalactam). The data
presented is crucial for understanding the energetic characteristics of this heterocyclic
compound, which is a valuable building block in medicinal chemistry and materials science.
This document summarizes key quantitative data, details the experimental protocols used for
their determination, and provides visualizations of the experimental workflows.

Core Thermochemical Data

The thermochemical properties of 2-Azacyclononanone in its crystalline state have been
determined through precise calorimetric measurements. These values are essential for reaction
engineering, process safety assessments, and computational modeling.

Thermochemical Property Symbol Value (kJ/mol)
Standard Molar Enthalpy of
) AfHm®(cr) -3485+24
Formation (cr)
Standard Molar Enthalpy of
AcHme(cr) -4826.9+1.8

Combustion (cr)
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Table 1: Standard Molar Enthalpies of Formation and Combustion of 2-Azacyclononanone at
T=298.15 K.

Physicochemical Property Value

Molecular Formula CsH1sNO

Molar Mass 141.21 g/mol

Melting Point 74-76 °C

Boiling Point 151 °C at 8 mmHg

Vapor Pressure 0.00802 mmHg at 25 °CJ[1]

Table 2: General Physicochemical Properties of 2-Azacyclononanone.[1]

Experimental Protocols

The determination of the thermochemical data presented above relies on well-established
calorimetric techniques. The following sections detail the methodologies employed.

Combustion Calorimetry

The standard enthalpy of combustion of 2-Azacyclononanone was determined using a high-
precision bomb calorimeter. This method involves the complete combustion of a known mass of
the substance in a high-pressure oxygen environment.

Apparatus:

o A static-bomb calorimeter with a platinum-lined bomb.

o Adigital thermometer with a resolution of £0.0001 K.

A certified benzoic acid standard for calorimeter calibration.
Procedure:

o Apellet of 2-Azacyclononanone of known mass (approximately 0.5 g) is placed in a
platinum crucible.
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e A cotton thread fuse is attached to a platinum ignition wire and positioned in contact with the
pellet.

e A small, known amount of distilled water (approximately 1 mL) is added to the bomb to
ensure saturation of the final atmosphere with water vapor.

e The bomb is sealed and purged with oxygen before being filled with pure oxygen to a
pressure of 3.04 MPa.

e The bomb is then submerged in a precisely measured volume of water in the calorimeter's
isothermal jacket.

e The temperature of the water is monitored until a steady state is reached.
e The sample is ignited by passing an electric current through the ignition wire.

e The temperature of the surrounding water is recorded at regular intervals until a final steady
state is achieved.

e The energy equivalent of the calorimeter is determined by burning a certified benzoic acid
standard under identical conditions.

e The standard enthalpy of combustion is calculated from the corrected temperature rise, the
energy equivalent of the calorimeter, and corrections for the heat of formation of nitric acid
and the heat of combustion of the cotton fuse.

Differential Scanning Calorimetry (DSC)

While the primary thermochemical data were obtained by combustion calorimetry, Differential
Scanning Calorimetry (DSC) is a crucial technique for determining properties like the enthalpy
of fusion and heat capacity.

Apparatus:
e A heat-flux differential scanning calorimeter.

e Aluminum crucibles.
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e High-purity indium and other standards for temperature and enthalpy calibration.
Procedure:

o Asmall, accurately weighed sample of 2-Azacyclononanone (typically 1-5 mg) is
hermetically sealed in an aluminum crucible.

e An empty, sealed aluminum crucible is used as a reference.

o The sample and reference crucibles are placed in the DSC cell.

e The cell is purged with an inert gas (e.g., nitrogen) to provide a stable atmosphere.
e The temperature of the cell is increased at a constant rate (e.g., 10 K/min).

o The differential heat flow to the sample and reference is recorded as a function of
temperature.

e The enthalpy of fusion is determined by integrating the area of the melting peak.

e The heat capacity is determined by measuring the difference in heat flow between the
sample and a sapphire standard over a range of temperatures.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures used to
determine the thermochemical properties of 2-Azacyclononanone.

Caption: Workflow for Combustion Calorimetry.

Caption: Workflow for Differential Scanning Calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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